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Compound of Interest

Compound Name: 6-Methyl-1-heptanol

Cat. No.: B128184

An In-depth Exploration of a Versatile C8 Alcohol for Researchers, Scientists, and Drug
Development Professionals

Introduction to 6-Methyl-1-heptanol

6-Methyl-1-heptanol, a branched-chain primary alcohol with the chemical formula C8H180, is
a molecule of significant interest in various scientific and industrial domains.[1] Characterized
by a seven-carbon chain with a methyl group at the sixth position and a hydroxyl group at the
first, this compound is also known as isooctyl alcohol.[1] Its unique structure imparts specific
physical and chemical properties that have led to its application as a fragrance and flavoring
agent, a solvent, and a chemical intermediate.[2] This guide provides a comprehensive
overview of the discovery, history, synthesis, and applications of 6-Methyl-1-heptanol, offering
valuable insights for professionals in research and development.

Historical Perspective and Discovery

The definitive discovery and initial synthesis of 6-Methyl-1-heptanol are rooted in the broader
exploration of isomeric octanols in the mid-20th century. Foundational work in this area was
conducted by Dorough, Glass, Gresham, Malone, and Reid in their 1941 paper on the
"Structure-property relationships in some isomeric octanols."[3][4][5][6][7] This research laid the
groundwork for understanding the synthesis and characteristics of various C8 alcohols,
including branched-chain isomers like 6-Methyl-1-heptanol.
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Further contributions to the synthesis of branched-chain alcohols came from Milburn and Truter
in their 1954 publication, "Components of Wool Wax Il. Synthesis of the Acids and Alcohols of
the Iso- and the (+)-Anteiso-Series." While not solely focused on 6-Methyl-1-heptanol, their
work on iso-series alcohols provided methodologies applicable to its synthesis. The collective
efforts of these early researchers were pivotal in establishing the synthetic pathways and
understanding the fundamental properties of this class of compounds.

Physicochemical Properties

A summary of the key physicochemical properties of 6-Methyl-1-heptanol is presented in the

table below.
Property Value
Molecular Formula C8H180
Molecular Weight 130.23 g/mol
CAS Number 1653-40-3
Appearance Colorless liquid
Odor Characteristic alcohol odor
Boiling Point Approximately 187 °C
Solubility Soluble in organic solvents, limited solubility in

water

Synthesis of 6-Methyl-1-heptanol: Methodologies
and Experimental Protocols

The synthesis of 6-Methyl-1-heptanol can be achieved through several established organic
chemistry routes. The choice of a particular method often depends on the desired yield, purity,
and the availability of starting materials.

Reduction of 6-Methylheptanoic Acid
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A common and reliable method for the preparation of primary alcohols is the reduction of the
corresponding carboxylic acid.

» Causality behind Experimental Choices: The use of a strong reducing agent like lithium
aluminum hydride (LiAlHa4) is crucial for the efficient conversion of the carboxylic acid to the
primary alcohol. The reaction is typically carried out in an anhydrous aprotic solvent, such as
diethyl ether or tetrahydrofuran (THF), to prevent the quenching of the highly reactive
hydride reagent. An inert atmosphere is necessary to avoid reactions with atmospheric
moisture and oxygen.

o Experimental Protocol:

o In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
reflux condenser, and a dropping funnel, a suspension of lithium aluminum hydride (1.1
equivalents) in anhydrous diethyl ether is prepared under an inert atmosphere (e.g.,
argon).

o The suspension is cooled to 0 °C in an ice bath.

o A solution of 6-methylheptanoic acid (1 equivalent) in anhydrous diethyl ether is added
dropwise to the LiAlH4 suspension.

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then refluxed for 2-4 hours.

o The reaction is carefully quenched by the sequential dropwise addition of water, followed
by a 15% aqueous sodium hydroxide solution, and then more water.

o The resulting granular precipitate is filtered off, and the organic layer is separated.

o The filtrate is dried over anhydrous magnesium sulfate, and the solvent is removed under
reduced pressure to yield crude 6-Methyl-1-heptanol.

o Purification can be achieved by distillation.
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Reagents
1. LiAIH4, Et20
2. H20
Reactants Product
6-Methylheptanoic Acid Reduction 6-Methyl-1-heptanol

Click to download full resolution via product page

Reduction of 6-Methylheptanoic Acid to 6-Methyl-1-heptanol.

Grignard Reaction

The Grignard reaction provides a versatile method for forming carbon-carbon bonds and
synthesizing alcohols.

Causality behind Experimental Choices: This approach involves the reaction of a Grignard
reagent, in this case, 5-methylhexylmagnesium bromide, with formaldehyde. Formaldehyde
serves as the one-carbon electrophile that, upon reaction with the Grignard reagent and
subsequent acidic workup, yields a primary alcohol. Anhydrous conditions are paramount as
Grignard reagents are strong bases and will react with any protic solvents.

Experimental Protocol:

o In a flame-dried, three-necked flask under an inert atmosphere, magnesium turnings (1.1
equivalents) are placed.

o A solution of 1-bromo-5-methylhexane (1 equivalent) in anhydrous diethyl ether is added
dropwise to initiate the formation of the Grignard reagent.

o Once the Grignard reagent is formed, the solution is cooled to 0 °C.

o Paraformaldehyde (1.2 equivalents), previously dried, is added portion-wise to the
Grignard solution.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b128184?utm_src=pdf-body-img
https://www.benchchem.com/product/b128184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o The reaction mixture is stirred at room temperature for several hours.

o The reaction is quenched by the slow addition of a saturated agueous solution of
ammonium chloride.

o The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

o The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and the solvent is evaporated.

o The resulting crude product is purified by distillation.

Reactants

Formaldehyde (CH20)

Reaction with Formaldehyde

1-bromo-5-methylhexane Formation of Grignard Reagent 5-methylhexylmagnesium bromide followed by acidic worku 6-Methyl-1-heptanol

Click to download full resolution via product page

Grignard synthesis of 6-Methyl-1-heptanol.

Hydroformylation of 5-Methyl-1-hexene

Hydroformylation, also known as the oxo process, is a major industrial method for the
production of aldehydes from alkenes. The resulting aldehyde can then be reduced to the
corresponding alcohol.

o Causality behind Experimental Choices: This process involves the reaction of an alkene with
a mixture of carbon monoxide and hydrogen (syngas) in the presence of a transition metal
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catalyst, typically a rhodium or cobalt complex. The reaction conditions (temperature,
pressure, and catalyst) are optimized to favor the formation of the desired linear aldehyde,
which is then hydrogenated to the primary alcohol.

o Experimental Protocol (Generalized):

o 5-Methyl-1-hexene is charged into a high-pressure reactor along with a suitable solvent
and a rhodium-based catalyst (e.g., HRh(CO)(PPhs)s).

o The reactor is pressurized with a mixture of carbon monoxide and hydrogen (syngas).

o The reaction is heated to the desired temperature (typically 80-120 °C) and stirred for a
specified period.

o After the reaction is complete, the reactor is cooled, and the pressure is released.

o The resulting mixture containing 6-methylheptanal is then subjected to a second step of
hydrogenation using a catalyst like Raney nickel or a supported palladium catalyst under
hydrogen pressure to yield 6-Methyl-1-heptanol.

o The final product is purified by distillation.

Natural Occurrence and Applications

6-Methyl-1-heptanol has been identified in some natural sources, suggesting its involvement
in biological processes.

e Natural Sources: It has been found as a minor component in castoreum, a secretion from
beavers, which points to a potential role in animal chemical communication.[2] Additionally, it
has been detected in the leaves of tobacco plants.[2]

e Industrial Applications:

o Fragrance and Flavor: Due to its characteristic mild, slightly waxy, and floral odor, 6-
Methyl-1-heptanol is used as a component in fragrance formulations for various
consumer products.[2]
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o Chemical Intermediate: It serves as a precursor in the synthesis of other chemicals, such
as esters, which can be used as plasticizers or in other applications.[2]

o Solvent: Its properties as a branched-chain alcohol make it a useful solvent in certain
industrial processes.[2]

Conclusion

6-Methyl-1-heptanol, a compound with a rich history rooted in the systematic study of isomeric
alcohols, continues to be a relevant molecule in both academic research and industrial
applications. The synthetic methodologies for its preparation are well-established, offering
flexibility for its production on various scales. Its presence in natural systems opens avenues
for further investigation into its biological roles, while its utility in the fragrance and chemical
industries underscores its economic importance. This guide has provided a comprehensive
technical overview to support the work of researchers, scientists, and drug development
professionals in their endeavors involving this versatile C8 alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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